Cas no 383134-27-8 (Benzeneacetic acid,2-ethoxy-5-ethyl-)

Benzeneacetic acid,2-ethoxy-5-ethyl- structure
383134-27-8 structure
Product Name:Benzeneacetic acid,2-ethoxy-5-ethyl-
CAS No:383134-27-8
MF:C12H16O3
MW:208.253643989563
CID:298515
PubChem ID:4694042
Update Time:2025-04-19

Benzeneacetic acid,2-ethoxy-5-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-ethoxy-5-ethyl-
    • Benzeneacetic acid, 2-ethoxy-5-ethyl- (9CI)
    • 383134-27-8
    • (2-Ethoxy-5-ethyl-phenyl)-acetic acid
    • 2-Ethoxy-5-ethylbenzeneacetic acid
    • DTXSID301296394
    • BB 0248989
    • Inchi: 1S/C12H16O3/c1-3-9-5-6-11(15-4-2)10(7-9)8-12(13)14/h5-7H,3-4,8H2,1-2H3,(H,13,14)
    • InChI Key: YDQPDOMYQBSDDG-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=C(CC)C=C1CC(=O)O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 46.53
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